2-benzamido-N-(2-hydroxyethyl)-4-phenylthiophene-3-carboxamide
Description
“2-benzamido-N-(2-hydroxyethyl)-4,5-dimethylthiophene-3-carboxamide” is a chemical compound with the molecular formula C16H18N2O3S and a molecular weight of 318.39 . It is not intended for human or veterinary use and is for research use only.
Molecular Structure Analysis
The molecular structure of “2-benzamido-N-(2-hydroxyethyl)-4,5-dimethylthiophene-3-carboxamide” is represented by the formula C16H18N2O3S .Scientific Research Applications
Synthesis and Antipathogenic Activity
One study focused on the synthesis of acylthioureas, demonstrating significant antipathogenic activity, particularly against Pseudomonas aeruginosa and Staphylococcus aureus strains known for their biofilm formation capabilities. This suggests potential applications in developing novel anti-microbial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Advanced Polymer Synthesis
Research on the synthesis of well-defined star-shaped aromatic polyamides via chain-growth polymerization indicates potential applications in creating materials with specific structural and physical properties, which could be useful in various technological and material science applications (Sugi, Hitaka, Yokoyama, & Yokozawa, 2005).
Novel Polymer Materials
Another study on the synthesis and characterization of soluble polyimides from related thiophene derivatives highlights the potential for creating novel materials with desirable solubility and thermal stability properties, suitable for advanced material applications (Imai, Maldar, & Kakimoto, 1984).
Antibacterial and Anticancer Evaluation
Research into the synthesis, characterization, antimicrobial evaluation, and docking studies of certain thiophene-2-carboxamides suggests their potential as leads for developing new antimicrobial and anticancer agents, demonstrating the broad applicability of related compounds in medicinal chemistry (Talupur, Satheesh, & Chandrasekhar, 2021).
properties
IUPAC Name |
2-benzamido-N-(2-hydroxyethyl)-4-phenylthiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3S/c23-12-11-21-19(25)17-16(14-7-3-1-4-8-14)13-26-20(17)22-18(24)15-9-5-2-6-10-15/h1-10,13,23H,11-12H2,(H,21,25)(H,22,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQRKUICBPPFQJR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=C2C(=O)NCCO)NC(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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